4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• IUPAC Name: 5-[(2,3-dimethylphenoxy)methyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-11-4-3-5-14(12(11)2)20-10-15-18-16(19-21-15)13-6-8-17-9-7-13/h3-9H,10H2,1-2H3
• InChI Key: LDMVHIAODIAAHA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC2=NC(=NO2)C3=CC=NC=C3)C

Description

4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has gained significant attention in scientific research. It belongs to the class of oxadiazole derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is not fully understood. However, it has been proposed that the compound exerts its biological activities by modulating various signaling pathways. For instance, it has been shown to inhibit the NF-κB pathway, which plays a crucial role in inflammation and cancer. Additionally, it has been reported to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. Moreover, it has been reported to inhibit the growth of various bacterial and viral strains. Additionally, it has been found to reduce oxidative stress and inflammation in various animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is its broad spectrum of biological activities. This makes it a promising candidate for the development of novel drugs. Moreover, the compound has been found to exhibit low toxicity, which is a desirable property for drug development. However, one of the major limitations is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One of the areas of interest is the development of novel drug formulations that improve the solubility and bioavailability of the compound. Additionally, further studies are needed to elucidate the mechanism of action and identify the specific targets of the compound. Moreover, the potential of the compound as a therapeutic agent for various diseases needs to be explored further. Finally, the development of analogs and derivatives of the compound is another area of interest for future research.
Conclusion:
In conclusion, 4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a promising compound that exhibits a wide range of biological activities. Its potent anticancer, antimicrobial, antiviral, and anti-inflammatory properties make it a promising candidate for the development of novel drugs. However, further research is needed to fully understand its mechanism of action and explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves a multistep process. The first step is the preparation of 2,3-dimethylphenol, which is then reacted with 2-chloromethyl-4,5-dihydro-1,2-oxazole to yield the intermediate compound. The final step involves the reaction of the intermediate with pyridine-4-carboxaldehyde in the presence of a base such as potassium carbonate.

Scientific Research Applications

4-{5-[(2,3-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its biological activities. It has been found to exhibit potent anticancer, antimicrobial, antiviral, and anti-inflammatory properties. Moreover, it has been shown to possess antioxidant, antidiabetic, and neuroprotective activities.